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Compound of Interest

Compound Name: FPL-55712 free base

Cat. No.: B1662943

For Researchers, Scientists, and Drug Development Professionals

Introduction

FPL-55712 is a pioneering pharmacological tool, recognized as a potent and selective
antagonist of the cysteinyl leukotriene receptor 1 (CysLT1). Its ability to inhibit the signaling
pathways of leukotrienes, which are key mediators in inflammatory and allergic responses, has
made it an invaluable compound in the study of asthma, allergic rhinitis, and other inflammatory
diseases. Accurate and reproducible experimental results hinge on the correct preparation and
storage of FPL-55712 stock solutions. These application notes provide detailed protocols and
critical data for the preparation of FPL-55712 free base stock solutions to ensure their stability
and efficacy in research applications.

Physicochemical and Solubility Data

A comprehensive understanding of the physicochemical properties of FPL-55712 free base is
essential for the accurate preparation of stock solutions. The following table summarizes key
gquantitative data.
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Property Value Source(s)
Molecular Weight 498.52 g/mol [1]
Molecular Formula C27H3009 [1]
CAS Number 40785-97-5 [1]
Purity 297% [1]
Solubility in 2700mM NaOH Soluble to 50 mM [1]
Solubility in 0.1M NaOH 5 mg/mL (10.03 mM) [2]
Storage of Solid Store at -20°C forup to 3 2]

years

Storage of Solution in Solvent Store at -80°C for up to 1 year [2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

FPL-55712 free base (solid powder)

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator or water bath

Procedure:
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Weighing: Accurately weigh the desired amount of FPL-55712 free base powder. To prepare
1 mL of a 10 mM stock solution, weigh out 4.985 mg of FPL-55712 (Molecular Weight =
498.52 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the FPL-
55712 powder. For 4.985 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If
dissolution is slow, sonication for a few minutes or gentle warming in a water bath (not
exceeding 40°C) can aid in solubilization.[2] Visually inspect the solution to ensure no
particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber vials.

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[2] For short-term
use, storage at -20°C is also acceptable.

Protocol 2: Preparation of a Stock Solution in Alkaline
Solution

For certain experimental applications, a stock solution in an alkaline medium may be required.

Materials:

FPL-55712 free base (solid powder)

100 mM Sodium Hydroxide (NaOH) solution
Sterile, polypropylene or glass vials
Calibrated micropipettes and sterile tips

Vortex mixer

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1662943?utm_src=pdf-body
https://www.targetmol.com/compound/fpl%2055712
https://www.targetmol.com/compound/fpl%2055712
https://www.benchchem.com/product/b1662943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:

* Weighing: Weigh the desired amount of FPL-55712 free base powder. For example, to
prepare 1 mL of a 50 mM stock solution, weigh out 24.93 mg.

o Dissolution: Add the appropriate volume of 200 mM NaOH solution to the FPL-55712
powder.

e Mixing: Vortex the solution until the powder is fully dissolved. Sonication may be
recommended to facilitate dissolution.[2]

» Aliquoting and Storage: Aliquot and store the solution as described in Protocol 1. It is crucial
to note that the stability of FPL-55712 in aqueous alkaline solutions over time has not been
extensively reported; therefore, it is recommended to prepare these solutions fresh before
use.

Mandatory Visualizations
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing FPL-55712 free base stock solution.
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FPL-55712 Mechanism of Action
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Caption: FPL-55712 competitively antagonizes the CysLT1 receptor.

Conclusion

The protocols and data presented in these application notes are intended to provide
researchers with the necessary information to prepare reliable and stable stock solutions of
FPL-55712 free base. Adherence to these guidelines, particularly with respect to using high-
purity solvents, proper storage conditions, and avoiding repeated freeze-thaw cycles, is
paramount for obtaining accurate and reproducible results in studies investigating the roles of
cysteinyl leukotrienes in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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